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Compound of Interest

Compound Name: Bromoindium

CAS No.: 14280-53-6

Cat. No.: B087315

Get Quote

An In-depth Technical Guide to Bromoindium Compounds: Synthesis, Properties, and

Applications

Introduction
In the landscape of modern chemistry, indium halides have carved out a significant niche as

versatile reagents and catalysts. Among them, the bromoindium compounds—a family of

species distinguished by the oxidation state of the indium atom—offer a rich field of study for

researchers, synthetic chemists, and materials scientists. The term "bromoindium" is not

monolithic; it encompasses several distinct compounds, primarily Indium(III) bromide (InBr₃),

Indium(I) bromide (InBr), and other less common mixed-valence species. Each of these

compounds possesses unique structural, reactive, and catalytic properties that dictate its utility.

This guide provides an in-depth exploration of the key bromoindium compounds. Moving

beyond a simple recitation of facts, it delves into the causality behind experimental choices,

offers field-proven insights into their application, and provides validated protocols for their

synthesis and use. The focus is on equipping professionals in research and drug development

with the technical accuracy and practical knowledge required to effectively leverage these

powerful chemical tools.
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Table 1: Key Bromoindium Compounds and Their Primary Identifiers

Compound
Name

Common
Name

Oxidation
State

Molecular
Formula

CAS Number

Indium(III)

Bromide

Indium

Tribromide
+3 InBr₃

13465-09-3[1][2]

[3]

Indium(I)

Bromide

Indium

Monobromide
+1 InBr

14280-53-6[4][5]

[6][7][8]

Indium(II)

Bromide

Indium

Dibromide
+1, +3 InBr₂

21264-43-7[9]

[10][11]

Indium(III) Bromide (InBr₃): The Preeminent Lewis
Acid
Indium(III) bromide is the most stable and widely utilized compound in the bromoindium
family. Its prominence stems from its character as a potent, yet remarkably water-tolerant,

Lewis acid, enabling a vast range of catalytic transformations in both organic and aqueous

media.[12][13][14]

Core Identifiers and Physicochemical Properties
A comprehensive understanding of InBr₃ begins with its fundamental properties, which are

critical for its storage, handling, and application in experimental design.

Table 2: Physicochemical Properties of Indium(III) Bromide
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Identifier Value Source(s)

CAS Number 13465-09-3 [1][2][3]

EC Number 236-692-8 [2]

IUPAC Name tribromoindigane [15][16]

Synonyms Indium tribromide [1]

Molecular Formula InBr₃ [1][3]

Molecular Weight 354.53 g/mol [1][3][16]

Appearance
White to yellowish,

hygroscopic crystalline powder
[1][2][12][14][17]

Melting Point 420 °C [2][14]

Density 4.74 g/cm³ [2][14]

Solubility in Water 414 g/100 mL at 20 °C [2][14]

Structure and Lewis Acidity
InBr₃ adopts the same crystal structure as aluminum trichloride, featuring six-coordinate indium

atoms in a monoclinic lattice.[2] When molten or in the gas phase, it predominantly exists as a

dimer, In₂Br₆, with bridging bromine atoms.[2][13] This structural feature is central to its

behavior.

The potent Lewis acidity of InBr₃ arises from the electron-deficient nature of the indium(III)

center, which readily accepts electron pairs from donor atoms like oxygen or nitrogen. A key

advantage over many other Lewis acids (e.g., AlCl₃) is its stability in the presence of water.[12]

[13] This "water tolerance" does not imply it is inert; rather, it can effectively catalyze reactions

in aqueous solutions, a significant benefit for green chemistry protocols.

Synthesis Protocol: Direct Bromination of Indium Metal
The most direct method for preparing high-purity InBr₃ is the reaction of elemental indium with

bromine.[2][14]
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Caption: Workflow for the synthesis of Indium(III) bromide.
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Preparation: Place high-purity indium metal shots or foil into a quartz or borosilicate glass

reaction tube.

Inert Atmosphere: Purge the system thoroughly with an inert gas (e.g., nitrogen or argon) to

remove air and moisture.

Heating: Heat the indium metal to a temperature above its melting point (157 °C), typically to

around 200-250 °C.

Bromine Introduction: Slowly introduce bromine vapor, carried by a gentle stream of the inert

gas, over the surface of the molten indium.

Causality Insight: The controlled, slow addition of bromine is critical. The reaction is

exothermic, and rapid addition can lead to an uncontrolled temperature increase and

potential over-halogenation to form polybromide species. Using molten indium ensures a

high surface area for a smooth reaction.

Reaction & Collection: The resulting InBr₃ forms as a white-to-yellow solid. It can be

collected in a cooler part of the apparatus or purified in situ.

Purification: For the highest purity, the crude product is purified by sublimation under

vacuum. This step effectively removes any unreacted indium and non-volatile impurities.

Storage: Store the purified InBr₃ in a tightly sealed container under an inert atmosphere to

protect it from moisture, as it is hygroscopic.[14][17]

Applications in Organic Synthesis
InBr₃ is a cornerstone catalyst for a multitude of organic transformations.[16][18] Its utility is

particularly pronounced in reactions requiring the activation of carbonyls, alkenes, or alkynes.

This reaction showcases the efficiency of InBr₃ in multicomponent reactions, a key strategy in

modern drug discovery for building molecular complexity rapidly.[18]

Reactant Charging: To a round-bottom flask, add the aldehyde (1 mmol), β-ketoester (1

mmol), urea or thiourea (1.5 mmol), and the solvent (e.g., acetonitrile, 10 mL).

Catalyst Addition: Add Indium(III) bromide (typically 5-10 mol%).
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Expert Insight: The catalyst loading is kept low, demonstrating its high efficiency. Its water

tolerance means that rigorously dry solvents are often not required, simplifying the

experimental setup.

Reaction: Stir the mixture at room temperature or under gentle reflux (e.g., 80 °C) and

monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature. Pour the mixture

into ice water and stir. The product often precipitates as a solid.

Purification: Collect the solid by filtration, wash with cold water, and dry. If necessary,

recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidinone.
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Step 1: Aldehyde Activation

Step 2: Imine Formation

Step 3: Michael Addition

Step 4: Cyclization & Dehydration
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Acylimine Intermediate

+ Urea
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Open-Chain Intermediate

+ Enol
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Caption: Catalytic cycle of InBr₃ in Biginelli-type reactions.

Safety and Handling
Indium(III) bromide is a hazardous substance that requires careful handling.
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Hazards: It is corrosive and causes severe skin burns and eye damage.[16][19] Inhalation

may cause respiratory irritation.[20][21]

Handling Precautions:

Always handle in a well-ventilated area, preferably within a chemical fume hood.[20]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[19][21]

Avoid generating dust.[19]

Keep away from moisture and incompatible materials like strong oxidizing agents.[20]

First Aid:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and

remove contaminated clothing.[21]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[16][19][21]

Ingestion: Rinse mouth. Do NOT induce vomiting.[19][21]

In all cases of exposure, seek immediate medical attention.[16][21]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[21]

Indium(I) Bromide (InBr): A Unique Lower-Valent
Reagent
Indium(I) bromide is a red, crystalline solid that serves as a powerful reducing agent and a

precursor for unique organoindium species.[5][7] Its chemistry is dominated by its lower

oxidation state, making it fundamentally different from its InBr₃ counterpart.

Core Identifiers and Physicochemical Properties
Table 3: Physicochemical Properties of Indium(I) Bromide
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Identifier Value Source(s)

CAS Number 14280-53-6 [4][5][6][7][8]

EC Number 238-172-6 [4][7][22]

IUPAC Name bromoindium [4]

Synonyms Indium monobromide [4][22]

Molecular Formula InBr [4][6][7][23]

Molecular Weight 194.72 g/mol [4][6][7][23]

Appearance
Red or reddish-brown

crystalline solid
[5][7]

Melting Point 220-285 °C (values vary) [4][5][7][23]

Boiling Point 656 °C [4][5][7]

Density 4.96 g/cm³ [4][5][7][23]

Stability
Unstable in water;

decomposes to In(0) and InBr₃
[5][7]

Synthesis and Reactivity
InBr is typically prepared via a comproportionation reaction between indium metal and

indium(III) bromide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.americanelements.com/indium-i-bromide-14280-53-6
https://en.wikipedia.org/wiki/Indium(I)_bromide
https://www.scbt.com/p/indium-i-bromide-14280-53-6
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://cymitquimica.com/cas/14280-53-6/
https://www.americanelements.com/indium-i-bromide-14280-53-6
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://www.echemi.com/products/pd180521114742-indiumi-bromide.html
https://www.americanelements.com/indium-i-bromide-14280-53-6
https://www.americanelements.com/indium-i-bromide-14280-53-6
https://www.echemi.com/products/pd180521114742-indiumi-bromide.html
https://www.americanelements.com/indium-i-bromide-14280-53-6
https://www.scbt.com/p/indium-i-bromide-14280-53-6
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://www.watson-int.com/indium-bromide-inbr-cas-14280-53-6/
https://www.americanelements.com/indium-i-bromide-14280-53-6
https://www.scbt.com/p/indium-i-bromide-14280-53-6
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://www.watson-int.com/indium-bromide-inbr-cas-14280-53-6/
https://en.wikipedia.org/wiki/Indium(I)_bromide
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://www.americanelements.com/indium-i-bromide-14280-53-6
https://en.wikipedia.org/wiki/Indium(I)_bromide
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://www.watson-int.com/indium-bromide-inbr-cas-14280-53-6/
https://www.americanelements.com/indium-i-bromide-14280-53-6
https://en.wikipedia.org/wiki/Indium(I)_bromide
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://www.americanelements.com/indium-i-bromide-14280-53-6
https://en.wikipedia.org/wiki/Indium(I)_bromide
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://www.watson-int.com/indium-bromide-inbr-cas-14280-53-6/
https://en.wikipedia.org/wiki/Indium(I)_bromide
https://www.xunjiesemimaterials.com/indiumi-bromideinbr/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine InBr₃ and Indium Metal
(Stoichiometric Ratio 2:1)

Seal in Evacuated
Quartz Ampoule

Anaerobic Conditions

Heat Mixture
(e.g., 350-400°C)

Thermal Reaction

Maintain Temperature
Until Homogeneous Melt Forms

Comproportionation

Slowly Cool to
Crystallize Product

Controlled Cooling

Handle and Store
Under Inert Atmosphere

Prevent Decomposition

Click to download full resolution via product page

Caption: Workflow for the synthesis of Indium(I) bromide.

Preparation: In a glovebox, thoroughly mix powdered indium(III) bromide and indium metal in

a 2:1 molar ratio (2 InBr₃ + 1 In -> 3 InBr is a simplified representation, the reaction is

typically 2 In + InBr₃ -> 3 InBr).
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Sealing: Place the mixture into a quartz ampoule and evacuate to a high vacuum before

flame-sealing.

Causality Insight: The reaction must be performed in the complete absence of air and

moisture. Oxygen would oxidize In(I), and water would cause immediate

disproportionation.

Heating: Heat the ampoule in a tube furnace to a temperature sufficient to melt the

components and initiate the reaction (e.g., 350-400 °C).

Homogenization: Keep the ampoule at this temperature until a homogeneous red melt is

observed.

Crystallization: Slowly cool the furnace to room temperature over several hours to allow for

the formation of crystalline InBr.

Storage: Open the ampoule in a glovebox and store the resulting red solid under a strictly

inert atmosphere.

Synthetic Applications
The primary utility of InBr is in reductive coupling and oxidative addition reactions.[5]

InBr promotes the coupling of α,α-dichloroketones to form 1-aryl-butane-1,4-diones, valuable

intermediates in organic synthesis.[5]

Setup: In a glovebox, add InBr (2.2 mmol) to a flask containing a stirring bar. Add dry solvent

(e.g., THF).

Reactant Addition: Add the α,α-dichloroketone (1 mmol) to the suspension.

Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by

the consumption of the red InBr solid and by TLC analysis.

Quenching & Workup: After the reaction is complete, carefully quench the mixture with a

saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g.,

ethyl acetate).
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Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, concentrate under

reduced pressure, and purify the residue by column chromatography to yield the 1,4-dione.

Safety and Handling
Hazards: Classified as a dangerous good for transport.[6] It is harmful if swallowed, in

contact with skin, or if inhaled, and causes skin, eye, and respiratory irritation.[4][22]

Handling Precautions: All manipulations must be carried out under a dry, inert atmosphere

(glovebox or Schlenk line) to prevent decomposition. Wear standard PPE.[24]

Reactivity: Reacts rapidly with water and moisture.[7] This is the most critical handling

consideration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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